Cas no 2228308-74-3 (5-chloro-2-1-(piperidin-4-yl)ethylphenol)

• Product Name: 5-chloro-2-1-(piperidin-4-yl)ethylphenol
• CAS No: 2228308-74-3
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 5808454
• PubChem ID: 165971647
• Update Time: 2025-06-08

5-chloro-2-1-(piperidin-4-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-1-(piperidin-4-yl)ethylphenol
• EN300-1980748
• 5-chloro-2-[1-(piperidin-4-yl)ethyl]phenol
• 2228308-74-3

• Inchi： 1S/C13H18ClNO/c1-9(10-4-6-15-7-5-10)12-3-2-11(14)8-13(12)16/h2-3,8-10,15-16H,4-7H2,1H3
• InChI Key： GWEZFQVPKZICTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-chloro-2-1-(piperidin-4-yl)ethylphenol

Introduction to 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol (CAS No. 2228308-74-3)

5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol (CAS No. 2228308-74-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings related to 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol.

The molecular formula of 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol is C₁₅H₂₀ClNO, and its molecular weight is approximately 269.78 g/mol. The compound consists of a phenolic ring substituted with a chloro group at the 5-position and a piperidine-containing ethyl group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

In terms of chemical stability, 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol is generally stable under standard laboratory conditions. However, it is advisable to store the compound in a cool, dry place away from strong oxidizing agents to maintain its integrity. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols.

The biological activity of 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol has been the subject of several recent studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol has also demonstrated potential neuroprotective effects. Research conducted on animal models has indicated that this compound can reduce oxidative stress and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways and the enhancement of antioxidant defenses.

In addition to its therapeutic potential, 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol has been explored for its use in drug delivery systems. The compound's ability to cross biological membranes efficiently makes it an attractive candidate for targeted drug delivery applications. Recent studies have focused on developing nanocarriers and liposomes loaded with 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol to enhance its bioavailability and therapeutic efficacy.

The safety profile of 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol is another critical aspect that has been investigated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-Chloro-2-(1-(Piperidin-4-yl)ethyl)phenol (CAS No. 2228308-74-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.